Cas no 173850-40-3 (1-(Isoxazol-3-yl)-N,N-dimethylmethanamine)

• Product Name: 1-(Isoxazol-3-yl)-N,N-dimethylmethanamine
• CAS No: 173850-40-3
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 111624
• Update Time: 2023-08-02

1-(Isoxazol-3-yl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine,N,N-dimethyl-
• 3-Isoxazolemethanamine,N,N-dimethyl-(9CI)
• 1-(isoxazol-3-yl)-N,N-dimethylmethanamine
• 1-(Isoxazol-3-yl)-N,N-dimethylmethanamine

• Inchi： 1S/C6H10N2O/c1-8(2)5-6-3-4-9-7-6/h3-4H,5H2,1-2H3
• InChI Key： KPANEOYBYKUORT-UHFFFAOYSA-N
• SMILES： O1C=CC(CN(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85.1
• Topological Polar Surface Area: 29.3